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Compound of Interest

Compound Name: tBID

Cat. No.: B15542189

For researchers, scientists, and drug development professionals, the proper disposal of the
selective HIPK2 inhibitor, tBID (CAS No. 1639895-85-4), is critical for maintaining laboratory
safety and ensuring environmental protection. This guide provides a comprehensive, step-by-
step procedure for the safe handling and disposal of tBID and associated contaminated
materials. As with many specialized research chemicals, specific inactivation data is not readily
available; therefore, all waste containing tBID must be treated as hazardous chemical waste.

Data Presentation: Handling and Disposal
Parameters

Due to the absence of specific quantitative data for tBID inactivation in publicly available
resources, the following table summarizes its key chemical identifiers and outlines the
principles for its safe handling and disposal based on best practices for potent kinase inhibitors.
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Parameter Value/Recommendation Source

Chemical Name tBID MedChemExpress
CAS Number 1639895-85-4 MedChemExpress
Molecular Formula C11H3BraNsOz2 MedChemExpress
Molecular Weight 528.78 g/mol MedChemExpress
Recommended Storage Powder: -20°C for 3 years. In MedChemExpress

solvent: -80°C for up to 1 year.

Disposal Classification

Hazardous Chemical Waste

General Laboratory Safety

Guidelines

Inactivation Method

No specific protocol available.

Treat as active compound.

N/A

Recommended Disposal Route

Incineration via a licensed
hazardous waste disposal

company.

General Laboratory Safety

Guidelines

Experimental Protocols: Disposal Workflow

The following protocol details the necessary steps for the safe disposal of tBID from the point

of generation to final collection.

1. Personal Protective Equipment (PPE) and Handling:

» Always handle tBID in a well-ventilated area, preferably within a certified chemical fume

hood, to avoid inhalation of dust or aerosols.

e Wear appropriate PPE, including:

o Chemical-resistant gloves (e.g., nitrile).

o Safety glasses with side shields or goggles.

o Alaboratory coat.
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Avoid direct contact with skin, eyes, and clothing.

Wash hands thoroughly with soap and water after handling.

. Waste Segregation and Containment:

Solid Waste:

o Place all solid waste contaminated with tBID, including unused or expired powder,
contaminated weighing paper, pipette tips, and gloves, into a designated, durable, and
sealable hazardous waste container.

o The container must be clearly labeled as "Hazardous Waste" and include the full chemical
name "tBID" and its CAS number (1639895-85-4).

Liquid Waste:

o Collect all solutions containing tBID in a dedicated, leak-proof, and shatter-resistant
container.

o Ensure the container is kept tightly closed when not in use.

o Label the container clearly with "Hazardous Waste," the chemical name "tBID," the solvent
used (e.g., DMSO), and an approximate concentration.

Sharps Waste:

o Any sharps, such as needles or razor blades, contaminated with tBID must be disposed of
in a designated, puncture-resistant sharps container that is also labeled as hazardous
waste.

. On-site Storage:

Store all tBID hazardous waste containers in a designated, secure, and well-ventilated
satellite accumulation area within the laboratory.

Ensure that incompatible waste types are segregated to prevent any potential chemical
reactions.
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4. Decontamination:

o Decontaminate all surfaces and non-disposable equipment that have come into contact with
tBID.

e A common procedure involves wiping surfaces first with a suitable solvent (e.g., 70%
ethanol) to solubilize the compound, followed by a thorough cleaning with a laboratory
detergent.

 All cleaning materials (e.g., wipes, absorbent pads) must be disposed of as hazardous solid

waste.
5. Final Disposal:

» Arrange for the collection of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

e Do not dispose of tBID or any contaminated materials down the drain or in the regular trash.

Mandatory Visualization: tBID Disposal Workflow

The following diagram illustrates the logical steps for the proper and safe disposal of tBID.
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Caption: Workflow for the safe disposal of tBID.
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 To cite this document: BenchChem. [Essential Guide to the Proper Disposal of tBID].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15542189#tbid-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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